Cas no 24570-06-7 (Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI))

Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI) structure
24570-06-7 structure
Product name:Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI)
CAS No:24570-06-7
MF:C21H26N2O6S2
MW:466.57094335556
CID:258711
PubChem ID:212566

Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide,3,3'-[methylenebis(oxy)]bis[6-[2-(methylthio)ethoxy]- (9CI)
    • 5-[[3-carbamoyl-4-(2-methylsulfanylethoxy)phenoxy]methoxy]-2-(2-methylsulfanylethoxy)benzamide
    • Benzamide, 3,3'-methylenedioxybis(6-(methylthio)ethoxy-
    • DTXSID90179310
    • 3,3'-Methylenedioxybis(6-(methylthio)ethoxybenzamide)
    • 24570-06-7
    • Inchi: InChI=1S/C21H26N2O6S2/c1-30-9-7-26-18-5-3-14(11-16(18)20(22)24)28-13-29-15-4-6-19(27-8-10-31-2)17(12-15)21(23)25/h3-6,11-12H,7-10,13H2,1-2H3,(H2,22,24)(H2,23,25)
    • InChI Key: VWNNBZQFFHIUPZ-UHFFFAOYSA-N
    • SMILES: CSCCOC1C=CC(OCOC2C=CC(OCCSC)=C(C(=O)N)C=2)=CC=1C(=O)N

Computed Properties

  • Exact Mass: 466.12338
  • Monoisotopic Mass: 466.123228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 14
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 174

Experimental Properties

  • Density: 1.291
  • Boiling Point: 683.4°Cat760mmHg
  • Flash Point: 367.1°C
  • Refractive Index: 1.608
  • PSA: 123.1

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